Cas no 2171429-33-5 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid
• CAS No: 2171429-33-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6264324
• PubChem ID: 165567265
• Update Time: 2025-05-24

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid
• 2171429-33-5
• EN300-1579917
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-hydroxybutanoic acid

• Inchi： 1S/C25H30N2O6/c1-15(2)21(13-23(29)26-12-11-22(28)24(30)31)27-25(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22,28H,11-14H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)/t21-,22?/m0/s1
• InChI Key： DWKNYJDKPGLRAT-HMTLIYDFSA-N
• SMILES： O(C(N[C@@H](CC(NCCC(C(=O)O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid: A Comprehensive Overview

The compound with CAS No. 2171429-33-5, known as 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyl group, and an amino acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this molecule suggests its role in facilitating controlled release or stabilization during biochemical processes.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) derivatives in drug delivery systems. The Fmoc group not only enhances the stability of peptide bonds but also allows for precise control over the release of active pharmaceutical ingredients. This makes the compound an attractive candidate for use in targeted drug delivery systems, where controlled release is critical for therapeutic efficacy. Additionally, the hydroxyl group present in the molecule contributes to its solubility and bioavailability, further enhancing its potential as a therapeutic agent.

The stereochemistry of the compound, specifically the (3S) configuration, plays a crucial role in its biological activity. Stereoisomers often exhibit vastly different pharmacokinetic profiles, and the (3S) configuration may confer unique advantages in terms of binding affinity and metabolic stability. Recent research has emphasized the importance of stereochemistry in drug design, particularly in the development of enantiomerically pure compounds that minimize adverse effects while maximizing therapeutic benefits.

Moreover, the presence of a methyl group at the 4-position of the pentanamide backbone adds to the molecule's versatility. Methyl groups are known to influence molecular stability and lipophilicity, which are critical factors in determining a compound's pharmacokinetic properties. This modification may enhance the compound's ability to cross biological membranes, making it more effective as a drug candidate.

In terms of synthesis, this compound represents a significant advancement in peptide chemistry. The incorporation of the Fmoc group requires precise synthetic techniques to ensure high yields and purity. Recent advancements in solid-phase synthesis and automated peptide synthesis have made it possible to produce such complex molecules with greater efficiency and accuracy.

Looking ahead, this compound holds promise for applications in various therapeutic areas. Its structure suggests potential use as an enzyme inhibitor, an immunomodulator, or even as a component of vaccines. Ongoing research is exploring its ability to modulate key biological pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In conclusion, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxybutanoic acid is a multifaceted compound with significant potential in modern medicine. Its unique structure, incorporating functional groups like Fmoc and hydroxyl groups, positions it as a valuable tool in drug development. As research continues to uncover its full potential, this compound may play a pivotal role in advancing therapeutic interventions across various disease states.